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Compound of Interest

Compound Name: Ethyl 12(Z)-heneicosenoate

Cat. No.: B15547224 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of laboratory chemicals is paramount. This document provides essential guidance on

personal protective equipment (PPE), operational procedures, and disposal plans for Ethyl
12(Z)-heneicosenoate. While a specific Safety Data Sheet (SDS) for Ethyl 12(Z)-
heneicosenoate is not readily available, the following recommendations are based on best

practices for handling similar long-chain fatty acid ethyl esters.

Operational Plan: Safe Handling
1. Engineering Controls:

Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation

exposure.[1][2]

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.[3][4]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical safety goggles or safety glasses with side shields are

required to protect against splashes.[1][3]

Skin Protection:

Wear nitrile rubber gloves.[3] Avoid PVC gloves as they may absorb the chemical.[3]
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Gloves should be inspected before use and replaced if any signs of degradation are

observed.[3]

A lab coat or other protective clothing is necessary to prevent skin contact.[2]

Respiratory Protection: Not typically required under normal conditions with adequate

ventilation.[2] However, if aerosols may be generated or ventilation is insufficient, a NIOSH-

approved respirator may be necessary.[1][3]

3. Hygiene Practices:

Wash hands thoroughly with soap and water after handling the chemical and before leaving

the laboratory.[1]

Do not eat, drink, or smoke in areas where chemicals are handled.[1]

Contaminated clothing should be removed and washed before reuse.[3][4]

Disposal Plan
Waste Collection: Collect waste Ethyl 12(Z)-heneicosenoate and any contaminated

materials (e.g., absorbent pads, gloves) in a clearly labeled, sealed container.

Disposal Route: Dispose of the chemical waste in accordance with local, state, and federal

regulations. Do not dispose of it down the drain. Contact your institution's environmental

health and safety (EHS) office for specific guidance on chemical waste disposal.

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[5]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. If irritation persists, seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention if symptoms persist.
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Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[6]

Spills: In case of a small spill, absorb the chemical with an inert material (e.g., sand,

vermiculite) and place it in a suitable container for disposal.[1] For larger spills, evacuate the

area and contact your institution's EHS office.

Quantitative Data Summary
Property Value Source

Chemical Name Ethyl 12(Z)-heneicosenoate Larodan

CAS Number 2692622-86-7 Larodan

Molecular Formula C₂₃H₄₄O₂ Larodan

Molecular Weight 352.6 g/mol Larodan

Physical State
Assumed to be a liquid at room

temperature

Based on similar long-chain

fatty acid ethyl esters.

Storage Temperature Store in a freezer. Larodan

Purity >99% Larodan

Experimental Workflow and Safety Diagram
The following diagram illustrates the logical workflow for the safe handling and disposal of

Ethyl 12(Z)-heneicosenoate, emphasizing the integration of safety protocols at each step.
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Safe Handling and Disposal Workflow

Experiment Planning
- Review SDS (if available)

- Assess Risks
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- Check safety equipment

Proceed to Setup

Don Personal Protective Equipment (PPE)

Ready to Handle

Emergency Procedures
- Spill, Fire, Exposure

Handling Ethyl 12(Z)-heneicosenoate
- Weighing and Transferring

- Performing Reaction

Begin Experiment

Post-Experiment
- Decontaminate work surfaces

Experiment Complete In Case of Incident

Waste Disposal
- Segregate waste
- Label container

Manage Waste

Remove PPE and Wash Hands

Final Steps

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Ethyl 12(Z)-heneicosenoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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